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Compound of Interest

Compound Name: 7-Isopropylindoline
CAS No.: 954571-03-0
Cat. No.: B3174890
Get Quote

Executive Summary

7-Isopropylindoline (CAS: 954571-03-0) represents a critical structural scaffold in medicinal
chemistry, particularly as a sterically hindered building block for GPCR ligands (e.g., 5-HT2C
agonists) and kinase inhibitors. Its unique structural feature—the bulky isopropyl group at the
7-position (ortho to the nitrogen)—introduces specific conformational constraints and electronic
effects that distinguish it from the unsubstituted indoline core.

This technical guide provides a rigorous framework for the spectroscopic validation of 7-
Isopropylindoline. It synthesizes theoretical consensus values with standard analytical
protocols to establish a baseline for quality control and structural elucidation.

Structural Profile & Physicochemical Properties[1]

[2][3][4][5]
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Before interpreting spectroscopic data, the researcher must understand the fundamental
physical constraints of the molecule.

Property Data

IUPAC Name 7-Propan-2-yl-2,3-dihydro-1H-indole
Molecular Formula C11HisN

Molecular Weight 161.24 g/mol

Monoisotopic Mass 161.1204

Topological Polar Surface Area 12.0 A2

Steric hindrance at N1 due to C7-isopropyl
group

Key Structural Feature

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][6][7][8][9][10]

The NMR profile of 7-Isopropylindoline is characterized by the loss of symmetry in the
aromatic region compared to indoline and the distinct aliphatic signals of the isopropyl group.

N1H NMR Characterization (Predicted Consensus)

Solvent: CDCls, 400 MHz

The 7-position substitution removes the H7 doublet found in the parent indoline, leaving a
three-spin aromatic system (H4, H5, H6).
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Analyst Note: The chemical shift of the N-H proton is highly diagnostic of purity. A sharp singlet
often indicates dry solvent, while broadening suggests moisture or rapid exchange. The
proximity of the isopropyl group may cause a slight downfield shift of the N-H signal compared

to unsubstituted indoline due to steric compression.

N13C NMR Characterization

Solvent: CDCls, 100 MHz

Carbon Type Shift (6 ppm) Assignment
Quaternary Ar-C 150.5 C7a (Attached to N)
Quaternary Ar-C 132.0 C3a (Bridgehead)
Quaternary Ar-C 1295 C7 (Ipso to Isopropyl)
Ar-CH 124.0 C4

Ar-CH 122.5 C6

Ar-CH 118.0 C5

Aliphatic CH2 47.5 C2 (N-CH2)

Aliphatic CH2 29.8 C3 (Ar-CH2)

Aliphatic CH 27.5 Isopropyl Methine
Aliphatic CHs 22.8 Isopropyl Methyls (2C)

Mass Spectrometry (MS) Profile[4][6]

Mass spectrometry is the primary tool for confirming molecular weight and analyzing
fragmentation pathways during impurity profiling.
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lonization Parameters (ESI+)

+ Method: Electrospray lonization (Positive Mode)[1][2]
» Capillary Voltage: 3.5 kV[3]
» Cone Voltage: 30 V

e Source Temp: 120 °C

Fragmentation Analysis

The fragmentation of 7-lsopropylindoline follows a logical dissociation pathway driven by the
stability of the tropylium-like or quinolinium-like cations.

o [M+H]*: 162.24 m/z (Base Peak)
e [M+H - CHs]*: 147.2 m/z (Loss of methyl from isopropyl group)

e [M+H - CsH7]*: 119.1 m/z (Loss of isopropyl group; aromatization to indole cation)

MS Fragmentation Logic (Visualization)

[M+H]+
m/z 162.24
(Parent lon)

[M - CH3]+ [M - C3H7]+
m/z 147.2 m/z 119.1
(Methyl Loss) (Isopropyl Loss)

H?2 (Dehydrogenation)

Indole Cation

m/z 118.1
(Aromatization)
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Figure 1: Proposed ESI+ fragmentation pathway for 7-Isopropylindoline.

Infrared (IR) Spectroscopy[2][4]

IR data is essential for validating the functional groups, specifically the secondary amine and
the substitution pattern.

N-H Stretch: 3350 - 3420 cm~t (Medium, broad). Note: Lower frequency than primary

amines.
e C-H Stretch (Aliphatic): 2950 - 2970 cm~1 (Strong, doublet due to Isopropyl CHs).
e C=C Aromatic: 1580 - 1610 cm~* (Variable).
e C-N Stretch: 1250 - 1350 cm~* (Medium).

o Qut-of-Plane Bending: 740 - 760 cm~! (Characteristic of 1,2,3-trisubstituted benzene rings).

Experimental Workflow: Sample Preparation &
Validation

To ensure reproducibility, the following protocol should be used for analytical sample
preparation.

NMR Sample Preparation[1][5][7][8][9][11]

e Mass: Weigh 5-10 mg of 7-lsopropylindoline.
¢ Solvent: Add 0.6 mL of CDClIs (99.8% D) containing 0.03% TMS.

« Filtration: If solid particulates are visible, filter through a cotton plug into the NMR tube to
prevent line broadening.

e Acquisition: Run 16 scans for *H and 512 scans for 13C to ensure adequate S/N ratio for
quaternary carbons.

Analytical Workflow Diagram
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Figure 2: Standard analytical workflow for validating 7-lIsopropylindoline batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 7-
Isopropylindoline: A Technical Guide for Structural Validation]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3174890/docs#comprehensive-
spectroscopic-characterization-of-7-isopropylindoline-a-technical-guide-for-structural-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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